Cas no 2172118-12-4 (1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid)

• Product Name: 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid
• CAS No: 2172118-12-4
• MF: C₃₃H₃₅N₃O₅
• MW: 553.648108720779
• CID: 6557416
• PubChem ID: 165513525
• Update Time: 2025-05-24

1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid
• 1-benzyl-4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]piperidine-4-carboxylic acid
• EN300-1526931
• 2172118-12-4

• Inchi： 1S/C33H35N3O5/c37-29(34-33(30(38)39)17-19-36(20-18-33)21-23-9-2-1-3-10-23)32(15-8-16-32)35-31(40)41-22-28-26-13-6-4-11-24(26)25-12-5-7-14-27(25)28/h1-7,9-14,28H,8,15-22H2,(H,34,37)(H,35,40)(H,38,39)
• InChI Key： MNPCTRRTZGFZFB-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 553.25767123g/mol
• Monoisotopic Mass: 553.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid

Comprehensive Overview of 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid (CAS No. 2172118-12-4)

The compound 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid (CAS No. 2172118-12-4) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure, featuring a benzyl group, a piperidine ring, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in drug discovery pipelines.

One of the key features of CAS No. 2172118-12-4 is its Fmoc-protected amino acid moiety, which is critical for modern peptide synthesis. The Fmoc group is widely used because of its stability under basic conditions and ease of removal under mild conditions, making it ideal for constructing complex peptides. This aligns with the growing interest in peptide-based drugs, a hot topic in biopharmaceuticals due to their high specificity and lower toxicity compared to small-molecule drugs. Searches for "Fmoc-protected amino acids" and "peptide synthesis reagents" have surged as the demand for customized peptides increases.

The piperidine-4-carboxylic acid segment of this compound also contributes to its versatility. Piperidine derivatives are frequently explored in medicinal chemistry for their bioactive properties, including interactions with G-protein-coupled receptors (GPCRs) and central nervous system (CNS) targets. This has led to increased searches for "piperidine derivatives in drug discovery" and "GPCR modulators", reflecting the compound's relevance in cutting-edge research.

Another notable aspect of 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopiperidine-4-carboxylic acid is its cyclobutane ring, which introduces conformational rigidity. This feature is particularly valuable in designing peptidomimetics, a class of compounds that mimic natural peptides but with enhanced metabolic stability. The rise of "peptidomimetic drug design" as a search term underscores the importance of such structural motifs in modern pharmacology.

From a synthetic chemistry perspective, the compound's benzyl group offers additional functionalization opportunities, enabling further derivatization for tailored applications. This aligns with the trend toward "custom chemical building blocks" and "highly functionalized intermediates", which are frequently sought after in academic and industrial labs. The compound's utility in combinatorial chemistry and library synthesis further enhances its appeal.

In summary, CAS No. 2172118-12-4 represents a multifaceted tool for researchers engaged in peptide synthesis, drug discovery, and medicinal chemistry. Its structural complexity and functional groups make it indispensable for addressing contemporary challenges in these fields. As the scientific community continues to explore "next-generation therapeutics" and "precision medicine", compounds like this will remain at the forefront of innovation.